Cas no 2418673-34-2 (methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride)

Methyl 6,6-dimethyl-1,1-dioxo-1λ⁶-thiomorpholine-2-carboxylate hydrochloride is a synthetic intermediate with applications in pharmaceutical and organic chemistry. The compound features a thiomorpholine-1,1-dioxide core, offering structural rigidity and stability, while the methyl carboxylate group enhances reactivity for further derivatization. The hydrochloride salt improves solubility in polar solvents, facilitating handling in synthetic workflows. Its 6,6-dimethyl substitution reduces steric hindrance at the 2-position, allowing selective functionalization. This compound is particularly useful in the development of bioactive molecules, serving as a versatile scaffold for drug discovery. High purity and well-defined stereochemistry ensure reproducibility in research applications.
methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride structure
2418673-34-2 structure
Product Name:methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride
CAS No:2418673-34-2
MF:C8H16ClNO4S
MW:257.73494052887
MDL:MFCD32679553
CID:5360804
PubChem ID:146145907
Update Time:2025-05-20

methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Methyl 6,6-dimethyl-1,1-dioxo-1,4-thiazinane-2-carboxylate;hydrochloride
    • Z4444515705
    • methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride
    • MDL: MFCD32679553
    • Inchi: 1S/C8H15NO4S.ClH/c1-8(2)5-9-4-6(7(10)13-3)14(8,11)12;/h6,9H,4-5H2,1-3H3;1H
    • InChI Key: BNQDMYAHNUDBSH-UHFFFAOYSA-N
    • SMILES: Cl.S1(C(C(=O)OC)CNCC1(C)C)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 328
  • Topological Polar Surface Area: 80.8

methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26677928-1g
methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride
2418673-34-2 95%
1g
$1029.0 2023-09-12
Enamine
EN300-26677928-5g
methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride
2418673-34-2 95%
5g
$2981.0 2023-09-12
Enamine
EN300-26677928-10g
methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride
2418673-34-2 95%
10g
$4421.0 2023-09-12
Enamine
EN300-26677928-0.05g
methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride
2418673-34-2 95.0%
0.05g
$238.0 2025-03-20
Enamine
EN300-26677928-0.1g
methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride
2418673-34-2 95.0%
0.1g
$355.0 2025-03-20
Enamine
EN300-26677928-0.25g
methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride
2418673-34-2 95.0%
0.25g
$509.0 2025-03-20
Enamine
EN300-26677928-0.5g
methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride
2418673-34-2 95.0%
0.5g
$803.0 2025-03-20
Enamine
EN300-26677928-1.0g
methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride
2418673-34-2 95.0%
1.0g
$1029.0 2025-03-20
Enamine
EN300-26677928-2.5g
methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride
2418673-34-2 95.0%
2.5g
$2014.0 2025-03-20
Enamine
EN300-26677928-5.0g
methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride
2418673-34-2 95.0%
5.0g
$2981.0 2025-03-20

Additional information on methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride

Methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate Hydrochloride (CAS No. 2418673-34-2): A Comprehensive Overview

Methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride, identified by its CAS number 2418673-34-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its thiomorpholine core and carboxylate functionalities, make it a promising candidate for further investigation in drug discovery and development.

The methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride structure is characterized by a rigid thiomorpholine ring system, which is further functionalized with a methyl ester group and a hydrochloride salt form. This configuration imparts specific chemical properties that are conducive to interactions with biological targets. The presence of the dioxo group enhances the electrophilic nature of the molecule, making it a versatile intermediate in organic synthesis and a potential pharmacophore in medicinal chemistry.

In recent years, there has been growing interest in thiomorpholine derivatives due to their reported bioactivity across various therapeutic areas. Studies have demonstrated that compounds containing the thiomorpholine scaffold exhibit properties such as antimicrobial, anti-inflammatory, and antiviral effects. The 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride derivative has been investigated for its potential role in modulating enzyme activity and receptor binding, which are critical mechanisms in drug action.

One of the most compelling aspects of this compound is its ability to interact with biological macromolecules in a targeted manner. The carboxylate group serves as a key pharmacophoric element, facilitating binding to proteins and enzymes involved in critical metabolic pathways. Additionally, the hydrochloride salt form enhances solubility and bioavailability, making it more suitable for formulation into pharmaceutical products. These properties have positioned methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride as a valuable asset in the development of novel therapeutics.

Recent research has highlighted the compound's potential in addressing neurological disorders. The thiomorpholine core has been shown to modulate neurotransmitter systems, particularly those involving glutamate and GABA receptors. This suggests that derivatives like methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride could be effective in treating conditions such as epilepsy and cognitive impairments. Preclinical studies have begun to explore these possibilities, with promising preliminary results indicating favorable pharmacokinetic profiles and reduced side effects compared to existing treatments.

The synthesis of methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These techniques not only improve efficiency but also minimize byproduct formation, ensuring a cleaner final product suitable for further biological evaluation.

In conclusion, methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride (CAS No. 2418673-34-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated bioactivity make it a compelling candidate for further research and development. As our understanding of its mechanisms of action continues to evolve, this compound holds promise for addressing a range of therapeutic challenges across multiple disease areas.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.